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Compound of Interest

Compound Name: Tillandsinone

Cat. No.: B1261892

A comprehensive search of scientific literature and chemical databases did not yield any
specific compound named "Tillandsinone." Consequently, no experimental results or data on
its biological activity, synthesis, or signaling pathways could be retrieved to assess
reproducibility.

It is possible that "Tillandsinone" is a novel, yet-to-be-published compound, a trivial name not
yet adopted by the scientific community, or a potential misnomer for a compound isolated from
plants of the Tillandsia genus.

Research on extracts from Tillandsia species, such as Tillandsia usneoides, has revealed the
presence of various chemical constituents, including cycloartane-type triterpenes and
methoxylated flavonoids. A study on the ethanolic leaf extract of Tillandsia usneoides
investigated its chemical composition and biological activity in a murine model of acute myeloid
leukemia.[1] However, this study does not mention a specific compound named
"Tillandsinone."

Without specific experimental data for "Tillandsinone," a comparison guide on the
reproducibility of its experimental results cannot be constructed. This includes the generation of
data tables, detailed experimental protocols, and visualizations of signaling pathways as
requested.

We recommend that researchers and drug development professionals verify the specific
chemical name and structure of the compound of interest. If "Tillandsinone" is a specific
molecule that has been isolated and characterized, providing its chemical identifier (such as a
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CAS number or IUPAC name) or the source publication would be necessary to conduct a more
targeted and effective search for its experimental data and to assess the reproducibility of the
findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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